7-(4-((4-nitrophenyl)sulfonyl)piperazin-1-yl)-3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine

• IUPAC Name: 7-[4-(4-nitrophenyl)sulfonylpiperazin-1-yl]-3-phenyltriazolo[4,5-d]pyrimidine
• InChI: InChI=1S/C20H18N8O4S/c29-28(30)16-6-8-17(9-7-16)33(31,32)26-12-10-25(11-13-26)19-18-20(22-14-21-19)27(24-23-18)15-4-2-1-3-5-15/h1-9,14H,10-13H2
• InChI Key: SQNBLMSGMRLKRJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC3=C2N=NN3C4=CC=CC=C4)S(=O)(=O)C5=CC=C(C=C5)[N+](=O)[O-]
• Molecular Formula: C20H18N8O4S
• Molecular Weight: 466.5 g/mol

Description

Synthesis Analysis

While specific synthesis information for this compound is not available, similar triazolopyrimidine derivatives have been synthesized and evaluated for various biological activities. For instance, a series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Scientific Research Applications

Antihypertensive Potential

A study by Bayomi et al. (1999) synthesized a series of 1,2,4-triazolol[1,5-alpha]pyrimidines, which are structurally related to the compound . These compounds exhibited potential antihypertensive activities, with some showing promising results in vitro and in vivo. This research indicates the potential use of similar compounds, including 7-(4-((4-nitrophenyl)sulfonyl)piperazin-1-yl)-3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine, in developing antihypertensive agents (Bayomi et al., 1999).

Insecticidal Applications

Soliman et al. (2020) explored the synthesis of new bioactive sulfonamide thiazole derivatives, including compounds similar to the one of interest, as potential insecticidal agents. Their research demonstrated the effective toxic effects of these compounds against the cotton leafworm, Spodoptera littoralis. This suggests that similar compounds, like this compound, could have insecticidal applications (Soliman et al., 2020).

Antitumor Activity

Gomha et al. (2017) synthesized a novel compound structurally similar to this compound, showing significant in vitro antitumor activities against human lung (A-549) and hepatocellular carcinoma (HepG-2) cell lines. This points towards potential applications of similar compounds in cancer research and treatment (Gomha et al., 2017).

Antidiabetic Potential

Bindu et al. (2019) synthesized a family of triazolo-pyridazine-6-yl-substituted piperazines, similar to the compound of interest, evaluated as potential anti-diabetic drugs. These compounds showed promising results in Dipeptidyl peptidase-4 (DPP-4) inhibition and insulinotropic activities, suggesting the possible use of similar compounds in diabetes treatment (Bindu et al., 2019).

Future Directions

The future directions for this compound could involve further synthesis and characterization, followed by detailed biological evaluation. Given the bioactivity of similar compounds, it could be a potential candidate for drug development.

Mechanism of Action

Target of Action

It’s known that triazolo-pyrimidine derivatives have shown promising neuroprotective and anti-inflammatory properties . They have been evaluated for their antiproliferative activity against several cancer cell lines .

Biochemical Pathways

The compound is believed to affect several biochemical pathways. It has been suggested that the possible mechanism of action was observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway .

Result of Action

The compound has shown promising results in inhibiting the growth of certain cell lines. For instance, it has demonstrated significant anti-neuroinflammatory properties through inhibition of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells . Moreover, it exhibited promising neuroprotective activity by reduced expression of the endoplasmic reticulum (ER) chaperone, BIP, and apoptosis marker cleaved caspase-3 in human neuronal cells .